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Introduction
Lechatelierite is a naturally occurring amorphous silica glass (SiO₂) that is classified as a

mineraloid due to its lack of a crystalline structure.[1][2] One of the primary mechanisms for its

formation is the immense energy discharged during a lightning strike on silica-rich sand or rock.

[1][2] The resulting glassy structures are known as fulgurites, which effectively represent a

fossilized path of the lightning bolt.[3] This technical guide provides an in-depth analysis of the

formation of lechatelierite from lightning strikes, detailing the physical and chemical

transformations, quantitative parameters, and experimental methodologies for its replication.

The Formation Mechanism of Lechatelierite
The transformation of crystalline silica (quartz) into amorphous lechatelierite is a process

driven by extreme temperature and pressure changes over a very short duration. When a

cloud-to-ground lightning discharge occurs, the channel of ionized air can reach temperatures

exceeding 30,000 K.[4][5] This intense heat is instantaneously transferred to the ground

material, typically quartz sand.
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The process can be summarized in the following key stages:

Vaporization and Melting: The lightning strike's energy rapidly heats the silica grains along its

path, causing them to melt and partially vaporize. The temperature required to melt sand and

form a fulgurite is at least 1800°C.

Expansion and Formation of a Hollow Tube: The superheated and vaporized silica, along

with trapped air and moisture, expands explosively. This expansion creates a hollow channel

that is characteristic of many fulgurites.

Quenching: The molten silica cools and solidifies almost instantaneously, preventing the

atoms from arranging into a crystalline lattice. This rapid cooling, or quenching, is what

results in the formation of the amorphous glass, lechatelierite. The entire process occurs in

about one second.[2]

Quantitative Data on Lechatelierite Formation
The formation of lechatelierite is dependent on a range of physical parameters associated

with the lightning strike and the properties of the substrate. The following tables summarize key

quantitative data gathered from observational and experimental studies.

Table 1: Typical Lightning Strike Parameters for
Fulgurite Formation
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Parameter Typical Value Reference

Peak Temperature ~30,000 °C (54,000 °F) [3][4]

Voltage 10 to 100 million volts [3]

Current (Negative Lightning) 30,000 amperes (30 kA) [3][4]

Current (Positive Lightning)
Up to 120,000 amperes (120

kA)
[4]

Energy Dissipation 10⁵ joules per meter [3]

Duration of Leader Stroke ~30 milliseconds [3]

Duration of Return Stroke ~100 microseconds [3]

Estimated Overpressure ~100 atmospheres [6]

Table 2: Physical Properties of Fulgurites and
Lechatelierite

Property Value Reference

Lechatelierite

Chemical Formula SiO₂ [1]

Crystal System Amorphous [1]

Mohs Hardness 6.5 [1]

Density 2.5–2.65 g/cm³ [1]

Fulgurite Types

Type I (Sand) Density 0.7 ± 0.2 g/cm³ [7]

Type II (Soil/Clay) Density 1.2 ± 0.2 g/cm³ [7]

Type III (Caliche) Density 2.1 g/cm³ [7]

Rock Fulgurite Porosity 5–7 area% [8]
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Experimental Protocols for Lechatelierite Formation
The controlled laboratory synthesis of fulgurites provides invaluable insights into their formation

mechanisms under constrained conditions. Recent advancements have enabled the replication

of realistic lightning discharge characteristics.

Detailed Experimental Protocol for Artificial Fulgurite
Generation
This protocol is based on the methodology described by Çalışkanoğlu et al. (2023).[9][10][11]

Objective: To generate fulgurites from a given protolith (e.g., volcanic ash, sand) under

simulated lightning conditions.

Materials and Equipment:

High-voltage laboratory with a DC source and a trigger-pulse setup (Marx generator).

Cylindrical sample container (e.g., made of plexiglass) with two electrodes.

Protolith material (e.g., Laacher See volcanic ash, ~250 g).[10]

Scanning Electron Microscope (SEM) for morphological and compositional analysis.

Raman Spectrometer for phase identification.

Procedure:

Sample Preparation: The protolith material is placed into the cylindrical sample container,

ensuring consistent packing.

Experimental Setup: The container with the sample is positioned between the two electrodes

of the high-voltage apparatus. The electrodes are set at a specific distance (e.g., 5.7 cm).[10]

Lightning Simulation:

A high-current, short-duration impulse is initiated by the Marx generator. A typical impulse

is around 135 kA for approximately 100 µs.[10] This initial pulse creates a conductive path
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through the sample and initiates melting.

Immediately following the impulse, a continuing current from the DC source is applied for a

variable duration (e.g., 100–500 ms) with a current of 220 A–350 A.[11] This sustained

current is crucial for the extensive melting required to form a fulgurite body.

Sample Recovery: After the discharge, the sample container is carefully opened, and the

newly formed fulgurite is extracted.

Analysis: The fulgurite is sectioned, and its morphology, mineralogy, density, and porosity are

analyzed using SEM, Raman spectroscopy, and other relevant techniques.

Table 3: Experimental Conditions for Artificial Fulgurite
Synthesis

Parameter Value Reference

Initial Impulse (Marx

Generator)

Peak Current ~135 kA [10]

Duration ~100 µs [10]

Continuing Current (DC

Source)

Current 220 A–350 A [11]

Duration 100–500 ms [11]

Sample and Setup

Protolith Laacher See volcanic ash [9][11]

Sample Mass ~250 g [10]

Electrode Distance 5.7 cm [10]

Visualizations
Signaling Pathway of Lechatelierite Formation
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Caption: Logical workflow of lechatelierite formation from a lightning strike.
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Caption: Experimental workflow for the laboratory synthesis of fulgurites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1173516/docs?utm_src=pdf-body-img#formation-of-lechatelierite-from-lightning-strikes-a-technical-guide
https://www.benchchem.com/product/b1173516?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Lechatelierite
https://grokipedia.com/page/Lechatelierite
https://www.britannica.com/science/fulgurite
https://en.wikipedia.org/wiki/Lightning
https://weather.metoffice.gov.uk/learn-about/weather/types-of-weather/thunder-and-lightning/thunder
https://physics.stackexchange.com/questions/780061/lightning-strike-pressure-on-object
https://www.researchgate.net/publication/234025138_Fulgurite_Morphology_A_Classification_Scheme_and_Clues_to_Formation
https://earth.sas.upenn.edu/content/mineralogical-and-compositional-features-rock-fulgurites-record-lightning-effects-granite
https://earth.sas.upenn.edu/content/mineralogical-and-compositional-features-rock-fulgurites-record-lightning-effects-granite
https://www.researchgate.net/publication/369259350_Experimental_generation_of_fulgurite_under_realistic_lightning_discharge_conditions
https://pubs.geoscienceworld.org/msa/ammin/article/109/10/1682/636429/Experimental-vs-natural-fulgurite-A-comparison-and
https://www.researchgate.net/journal/Scientific-Reports-2045-2322/publication/369259350_Experimental_generation_of_fulgurite_under_realistic_lightning_discharge_conditions/links/64b8a610c41fb852dd868bf8/Experimental-generation-of-fulgurite-under-realistic-lightning-discharge-conditions.pdf
https://www.benchchem.com/product/b1173516/docs#formation-of-lechatelierite-from-lightning-strikes-a-technical-guide
https://www.benchchem.com/product/b1173516/docs#formation-of-lechatelierite-from-lightning-strikes-a-technical-guide
https://www.benchchem.com/product/b1173516/docs#formation-of-lechatelierite-from-lightning-strikes-a-technical-guide
https://www.benchchem.com/product/b1173516/docs#formation-of-lechatelierite-from-lightning-strikes-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173516?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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